Cas no 2228390-49-4 (2-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2-difluoroethan-1-ol
• CAS No: 2228390-49-4
• MF: C₈H₉F₂NOS
• MW: 205.224967718124
• CID: 6448494
• PubChem ID: 165966260
• Update Time: 2025-10-29

2-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2-difluoroethan-1-ol
• 2228390-49-4
• EN300-1965812

• Inchi： 1S/C8H9F2NOS/c9-8(10,4-12)6-3-13-7(11-6)5-1-2-5/h3,5,12H,1-2,4H2
• InChI Key： LUUHHMHDZRBAGW-UHFFFAOYSA-N
• SMILES： S1C=C(C(CO)(F)F)N=C1C1CC1

Computed Properties

• Exact Mass: 205.03729141g/mol
• Monoisotopic Mass: 205.03729141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2-difluoroethan-1-ol

Comprehensive Overview of 2-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2-difluoroethan-1-ol (CAS No. 2228390-49-4)

The compound 2-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2-difluoroethan-1-ol (CAS No. 2228390-49-4) is a fluorinated thiazole derivative that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, including a cyclopropyl-thiazole core and difluoroethanol moiety, this molecule exhibits promising potential for applications in drug discovery and agrochemical development. Researchers are particularly interested in its role as a bioisostere for optimizing pharmacokinetic properties, a topic frequently searched in AI-driven drug design platforms.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced metabolic stability and membrane permeability. The presence of the difluoroethyl group in CAS No. 2228390-49-4 aligns with this trend, as evidenced by its inclusion in patents targeting kinase inhibitors and antimicrobial agents. A common query among chemists—"How does fluorination improve drug bioavailability?"—can be addressed by studying this compound's stereoelectronic effects, which are critical for hydrogen bond interactions in biological systems.

From a synthetic perspective, the thiazole ring in this molecule serves as a versatile scaffold, often explored in fragment-based drug discovery (FBDD). Online forums and SEO data reveal growing interest in "thiazole derivatives as kinase modulators," highlighting the relevance of 2-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2-difluoroethan-1-ol in oncology research. Its cyclopropyl substituent further enhances ring strain, a feature leveraged to improve target binding affinity—a hot topic in computational chemistry circles.

Environmental considerations also play a role in the compound's appeal. Unlike persistent halogenated pollutants, the difluoroethanol segment is designed for controlled biodegradability, addressing concerns raised in searches like "green chemistry fluorinated compounds." This balance between efficacy and sustainability makes CAS No. 2228390-49-4 a candidate for eco-friendly agrochemical formulations, particularly in crop protection against resistant pathogens.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS), frequently discussed in academic search queries. Its spectral fingerprints are crucial for quality control in industrial-scale production, where batch-to-batch consistency is paramount. The compound's stability under physiological pH—another trending search term ("pH stability of fluorinated alcohols")—further underscores its utility in preclinical development.

In summary, 2-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2-difluoroethan-1-ol represents a convergence of cutting-edge chemical design and practical applications. Its structural ingenuity answers multiple industry pain points, from drug resistance to environmental impact, making it a subject of ongoing research and commercial interest.